Cas no 1805737-04-5 (Ethyl 2-chloro-3-(2-oxopropyl)benzoate)

• Product Name: Ethyl 2-chloro-3-(2-oxopropyl)benzoate
• CAS No: 1805737-04-5
• MF: C₁₂H₁₃ClO₃
• MW: 240.682822942734
• CID: 4957494
• Update Time: 2025-05-24

Ethyl 2-chloro-3-(2-oxopropyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-chloro-3-(2-oxopropyl)benzoate

• Inchi： 1S/C12H13ClO3/c1-3-16-12(15)10-6-4-5-9(11(10)13)7-8(2)14/h4-6H,3,7H2,1-2H3
• InChI Key： IHVRIUQQTICJPE-UHFFFAOYSA-N
• SMILES： ClC1C(C(=O)OCC)=CC=CC=1CC(C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 265
• XLogP3: 2.4
• Topological Polar Surface Area: 43.4

Additional information on Ethyl 2-chloro-3-(2-oxopropyl)benzoate

Ethyl 2-chloro-3-(2-oxopropyl)benzoate: A Comprehensive Overview

Ethyl 2-chloro-3-(2-oxopropyl)benzoate, identified by the CAS number 1805737-04-5, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, with its unique structure and functional groups, has garnered attention due to its potential applications in various industries, including pharmaceuticals, agrochemicals, and advanced materials. Recent studies have highlighted its role in enhancing the efficiency of certain chemical processes and its ability to serve as a precursor for more complex molecules.

The molecular structure of Ethyl 2-chloro-3-(2-oxopropyl)benzoate is characterized by a benzoate ester group, a chlorine substituent at the 2-position, and a ketone group attached via a propyl chain at the 3-position. This combination of functional groups provides the compound with versatile reactivity and selectivity in various chemical reactions. The presence of the ester group facilitates solubility in organic solvents, making it suitable for use in solution-based reactions.

Recent research has focused on optimizing the synthesis of this compound to improve yield and reduce costs. One notable advancement involves the use of catalytic systems that enable more efficient coupling reactions, thereby streamlining the production process. Additionally, studies have explored the use of green chemistry principles to minimize environmental impact during synthesis.

In terms of applications, Ethyl 2-chloro-3-(2-oxopropyl)benzoate has shown promise as an intermediate in the synthesis of bioactive compounds. Its ability to undergo nucleophilic substitution reactions makes it a valuable building block for constructing complex molecules with potential therapeutic properties. For instance, researchers have utilized this compound as a precursor in the development of novel antibiotics and anticancer agents.

The versatility of this compound extends to its use in polymer chemistry. Its ketone group can participate in condensation reactions, enabling the formation of polymeric materials with tailored properties such as improved thermal stability and mechanical strength. This has opened avenues for its application in high-performance polymers used in aerospace and automotive industries.

Furthermore, recent studies have investigated the electrochemical properties of Ethyl 2-chloro-3-(2-oxopropyl)benzoate. Its ability to act as an electron acceptor has been leveraged in the development of new materials for energy storage devices, such as lithium-ion batteries and supercapacitors. These findings underscore its potential role in advancing energy technology.

In conclusion, Ethyl 2-chloro-3-(2-oxopropyl)benzoate (CAS No. 1805737-04-5) is a multifaceted compound with diverse applications across various scientific domains. Its unique structure and functional groups make it an invaluable tool in modern chemistry, driving innovation in pharmaceuticals, materials science, and energy technology. As research continues to uncover new potentials for this compound, its significance in both academic and industrial settings is expected to grow further.